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Compound of Interest

Compound Name: 2-Fluoro-4-nitrobenzonitrile

Cat. No.: B1302158

In-Depth Technical Guide: 2-Fluoro-4-
hitrobenzonitrile

This guide provides the fundamental molecular and chemical properties of 2-Fluoro-4-
nitrobenzonitrile, a compound of interest for researchers, scientists, and professionals in drug
development.

Molecular and Chemical Data

The core chemical identifiers for 2-Fluoro-4-nitrobenzonitrile are summarized below. This
data is essential for accurate experimental design, chemical synthesis, and regulatory
documentation. The molecular formula defines the elemental composition, while the molecular
weight is crucial for stoichiometric calculations in chemical reactions.

Property Value

Molecular Formula C7H3FN202[1][2][3][4][5]
Molecular Weight 166.11 g/mol [1][3][4][5][6]
Exact Mass 166.01785550 Da[1]

CAS Number 34667-88-4[2][3][4]

IUPAC Name 2-fluoro-4-nitrobenzonitrile[1]
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Experimental Protocols and Signaling Pathways

The request for experimental protocols and signaling pathway diagrams is not applicable to the
fundamental chemical properties of a single small molecule like 2-Fluoro-4-nitrobenzonitrile.
Such information would be relevant in the context of its biological activity, synthesis methods,
or mechanism of action in a specific biological system. For instance, a study investigating the
inhibitory effects of this compound on a particular enzyme would involve detailed experimental
protocols and might elucidate a signaling pathway. However, the intrinsic properties of
molecular weight and formula do not have associated experimental procedures or biological
pathways.

Should research be conducted on the synthesis or biological interactions of 2-Fluoro-4-
nitrobenzonitrile, the following logical workflow could be visualized.
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Caption: A logical workflow for the synthesis and biological evaluation of a chemical compound.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1302158?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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